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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the radionuclide Barium-131
(¹³¹Ba), from its initial discovery to modern-day production methodologies. Emphasizing the

technical details required by researchers and professionals in drug development, this

document compiles quantitative data, detailed experimental protocols, and visual

representations of key processes.

Discovery
Barium-131 was discovered in 1947.[1] While detailed information regarding the specific

researchers and the initial synthesis method is not readily available in contemporary scientific

literature, its discovery marked a significant addition to the growing catalog of radioisotopes.

Physical and Decay Properties
Barium-131 is a radioisotope of the alkaline earth metal Barium. It decays via electron capture

to Caesium-131 (¹³¹Cs) with a half-life of approximately 11.5 days.[1][2] This decay process is

accompanied by the emission of gamma rays at various energies, notably at 124 keV, 216 keV,

and 496 keV, which are suitable for imaging using Single Photon Emission Computed

Tomography (SPECT).
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The production of Barium-131 for research and medical applications is primarily achieved

through two main routes: cyclotron-based production and reactor-based production.

Cyclotron Production
The most common cyclotron production method for ¹³¹Ba involves the proton bombardment of a

Caesium-133 (¹³³Cs) target.

Nuclear Reaction: ¹³³Cs(p,3n)¹³¹Ba

A recent study by Reissig et al. (2020) provides a detailed and efficient protocol for this

production method.[3][4][5]

Table 1: Cyclotron Production Parameters for Barium-131

Parameter Value

Target Material Caesium Chloride (CsCl)

Target Mass 80 mg

Proton Beam Energy 27.5 MeV

Beam Current 15 µA

Irradiation Time 4 hours

Average Yield 190 ± 26 MBq

Saturation Yield 1.2 ± 0.2 GBq/µA

Primary Isotopic Impurity Barium-133 (< 0.1%)

Reactor Production
Barium-131 can also be produced in a nuclear reactor through neutron capture by enriched

Barium-130 (¹³⁰Ba).[6] This method is utilized at facilities such as the High Flux Isotope Reactor

(HFIR) at Oak Ridge National Laboratory.

Nuclear Reaction: ¹³⁰Ba(n,γ)¹³¹Ba

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1234375?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7599757/
https://mediso.com/publications/recent-insights-in-barium-131-as-a-diagnostic-match-for-radium-223-cyclotron-production-separation-radiolabeling-and-imaging
https://www.researchgate.net/publication/349892889_Barium-131_as_starting_point_for_the_development_of_radiotheranostic_approaches
https://www.benchchem.com/product/b1234375?utm_src=pdf-body
https://www.benchchem.com/product/b1234375?utm_src=pdf-body
https://isotopes.gov/nuclear-data-for-reactor-production-of-Ba-131-and-Ba-133
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Reactor Production Parameters for Barium-131

Parameter Value

Target Material Enriched Barium-130 (³⁰Ba)

Neutron Flux (Thermal) (1.9–2.1) × 10¹⁵ n·cm⁻²·s⁻¹

Neutron Flux (Resonance) (5.8–7.0) × 10¹³ n·cm⁻²·s⁻¹

Irradiation Duration 3 to 26 days

Saturation Yield ~60 GBq per mg of ¹³⁰Ba (at 20 days)

Co-produced Isotope Barium-133 (¹³³Ba)

Experimental Protocols
Cyclotron Production and Purification of Barium-131
The following protocol is based on the methodology described by Reissig et al. (2020).[3][4][5]

4.1.1. Target Preparation:

80 mg of Caesium Chloride (CsCl) is manually pressed into a target holder.

The target is then introduced into the cyclotron.

4.1.2. Irradiation:

The CsCl target is irradiated with a 27.5 MeV proton beam at a current of 15 µA for 4 hours.

4.1.3. Target Dissolution and Purification:

Following a 24-hour cooling period to allow for the decay of short-lived isotopes, the

irradiated target material is dissolved in 500 µL of 3 M nitric acid (HNO₃).

The resulting solution is loaded onto an SR Resin column for chromatographic separation.

The column is washed to remove the Cs target material and any impurities.
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Barium-131 is eluted from the resin, resulting in a product with high radiochemical purity.

4.1.4. Quality Control:

Gamma spectroscopy is performed on the final product to determine the activity of ¹³¹Ba and

to quantify any radionuclide impurities, primarily ¹³³Ba.

Target Preparation Irradiation Purification
Quality Control

Start Press 80mg CsCl Load Target into Cyclotron Irradiate with 27.5 MeV Protons
(15 µA, 4h) Cool for 24h Dissolve in 3M HNO₃

Chromatographic Separation
(SR Resin) Elute ¹³¹Ba Gamma Spectroscopy End Product:

High Purity ¹³¹Ba

Click to download full resolution via product page

Caption: Experimental workflow for the cyclotron production and purification of Barium-131.

Nuclear Reaction Pathways
The production of Barium-131 via proton bombardment of Caesium-133 involves a specific

nuclear reaction, while a competing reaction can lead to the formation of the isotopic impurity

Barium-133.
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Caption: Nuclear reaction pathways for the production of Barium-131 and the Barium-133

impurity.

Applications
Barium-131 has been investigated as a potential bone-targeting radiotracer.[4] More recently, it

has gained significance as a diagnostic match for the therapeutic alpha-emitting radionuclides

Radium-223 and Radium-224, due to their similar chemical and pharmacological properties.[3]

[4] The ability to perform SPECT imaging with ¹³¹Ba allows for the non-invasive monitoring of

the biodistribution of radium-based therapies, which is crucial for dosimetry and treatment

planning in the context of bone cancer and metastases.[4] Furthermore, ¹³¹Ba serves as a

parent radionuclide for the production of Caesium-131, which is used in brachytherapy for

prostate cancer.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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